Cas no 3567-98-4 ((3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-)

• Product Name: (3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-
• CAS No: 3567-98-4
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 2077110
• PubChem ID: 73198325
• Update Time: 2025-04-21

(3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9- Chemical and Physical Properties

Names and Identifiers

• (3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-
• (3aR)-3c-hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromene-2,9-dione
• monascin
• monascusone B
• 3567-98-4
• DTXSID801037193
• 3-hexanoyl-9a-methyl-6-prop-1-enyl-3,3a,4,8-tetrahydrofuro[3,2-g]isochromene-2,9-dione
• FT-0696070
• 3a,4,8,9a-Tetrahydro-9a-methyl-3-(1-oxohexyl)-6-(1-propen-1-yl)-2H-furo[3,2-g][2]benzopyran-2,9(3H)-dione
• 3-HEXANOYL-9A-METHYL-6-(PROP-1-EN-1-YL)-3H,3AH,4H,8H-FURO[3,2-G]ISOCHROMENE-2,9-DIONE

• Inchi： 1S/C21H26O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10,16,18H,4,6-7,9,11-12H2,1-3H3
• InChI Key： XXKNHBAFFJINCK-UHFFFAOYSA-N
• SMILES： O1C(C(C(CCCCC)=O)C2CC3C=C(C=CC)OCC=3C(C12C)=O)=O

Computed Properties

• Exact Mass: 358.17802393g/mol
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones